Cas no 140670-42-4 (1,3-Didocosahexaenoyl Glycerol)

• Product Name: 1,3-Didocosahexaenoyl Glycerol
• CAS No: 140670-42-4
• MF: C₄₇H₆₈O₅
• MW: 713.039834976196
• CID: 4762764
• Update Time: 2025-10-28

1,3-Didocosahexaenoyl Glycerol Chemical and Physical Properties

Names and Identifiers

• 1,3-Didocosahexaenoyl Glycerol
• 1,3-Didocosahexaenoyl-rac-glycerol
• 4,7,10,13,16,19-Docosahexaenoic acid, 2-hydroxy-1,3-propanediyl ester, (4Z,4'Z,7Z,7'Z,10Z,10'Z,13Z,13'Z,16Z,16'Z,19Z,19'Z)- (9CI)
• (4Z,4'Z,7Z,7'Z,10Z,10'Z,13Z,13'Z,16Z,16'Z,19Z,19'Z)-4,7,10,13,16,19-docosahexaenoic acid, 2-hydroxy-1,3-propanediyl ester
• Didocosahexaenoin(cis-4,7,10,13,16,19)(C22:6)

• Inchi： 1S/C47H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-46(49)51-43-45(48)44-52-47(50)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,23-26,29-32,35-38,45,48H,3-4,9-10,15-16,21-22,27-28,33-34,39-44H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-,25-23-,26-24-,31-29-,32-30-,37-35-,38-36-
• InChI Key： MXYFTPKXCFFQRG-GZSOIYOPSA-N
• SMILES： C(OC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)C(O)COC(=O)CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 748.5±60.0 °C(Predicted)
• Solubility: 氯仿：微溶； DMF：10mg/mL；乙醇：10mg/mL；乙醇:PBS (pH 7.2) (1:1): 0.5 mg/mL
• pka: 12.61±0.20(Predicted)

Additional information on 1,3-Didocosahexaenoyl Glycerol

Introduction to 1,3-Didocosahexaenoyl Glycerol (CAS No. 140670-42-4)

1,3-Didocosahexaenoyl Glycerol, identified by the chemical compound code CAS No. 140670-42-4, is a specialized lipid derivative that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has emerged as a subject of intense study due to its potential applications in modulating cellular processes and its involvement in advanced therapeutic strategies.

The molecular composition of 1,3-Didocosahexaenoyl Glycerol consists of a glycerol backbone esterified with two docosahexaenoic acid (DHA) chains. DHA is a well-known omega-3 fatty acid that plays a crucial role in maintaining the structural integrity of cell membranes and is involved in various physiological functions. The presence of two DHA chains in 1,3-Didocosahexaenoyl Glycerol enhances its potential bioactivity, making it an attractive candidate for research in areas such as inflammation, neuroprotection, and cardiovascular health.

Recent advancements in lipid chemistry have highlighted the importance of functionalized glycerol derivatives in drug development. 1,3-Didocosahexaenoyl Glycerol represents a novel class of lipids that exhibit distinct properties compared to conventional fatty acids or glycerol-based compounds. Its unique structure allows for targeted interactions with cellular receptors and enzymes, which could be leveraged for therapeutic purposes.

In the realm of academic research, studies have begun to explore the pharmacological properties of 1,3-Didocosahexaenoyl Glycerol. Preliminary findings suggest that this compound may possess anti-inflammatory effects by modulating lipid signaling pathways. The ability of 1,3-Didocosahexaenoyl Glycerol to interact with nuclear receptors such as PPARs (Peroxisome Proliferator-Activated Receptors) has been a focal point of investigation, as these receptors are key regulators of metabolic and inflammatory responses.

Moreover, the potential role of 1,3-Didocosahexaenoyl Glycerol in neuroprotection has been an area of growing interest. DHA itself is known for its neuroprotective properties, and the extended chain length in 1,3-Didocosahexaenoyl Glycerol may enhance its ability to cross the blood-brain barrier and exert protective effects on neuronal cells. This has implications for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The cardiovascular system also stands to benefit from the study of 1,3-Didocosahexaenoyl Glycerol. Research indicates that omega-3 fatty acids can improve endothelial function and reduce oxidative stress, both of which are critical factors in preventing cardiovascular diseases. The dual action of 1,3-Didocosahexaenoyl Glycerol on lipid metabolism and inflammation makes it a promising candidate for therapeutic intervention in conditions like atherosclerosis and hypertension.

From a pharmaceutical perspective, the synthesis and characterization of 1,3-Didocosahexaenoyl Glycerol have opened new avenues for drug design. Its structural features provide a scaffold for developing novel analogs with enhanced bioavailability and targeted action. The compound's stability under various conditions also makes it suitable for formulation into oral or injectable medications, ensuring consistent delivery to patients.

Industrial applications of 1,3-Didocosahexaenoyl Glycerol are also being explored beyond pharmaceuticals. In cosmetics and nutraceuticals, this compound's ability to support skin health and cognitive function has made it a valuable ingredient in formulations aimed at improving overall well-being. The growing demand for natural and bioactive lipids underscores the commercial potential of 1,3-Didocosahexaenoyl Glycerol.

The regulatory landscape for novel lipid-based compounds like 1,3-Didocosahexaenoyl Glycerol is evolving rapidly. As more research emerges on its safety and efficacy profiles, regulatory agencies are likely to provide clearer guidelines for its use in clinical settings. This will be instrumental in translating laboratory findings into viable therapeutic options for patients worldwide.

In conclusion,1,3-Didocosahexaenoyl Glycerol (CAS No. 140670-42-4) represents a promising compound with multifaceted applications in biochemical research and pharmaceutical development. Its unique molecular structure and bioactive properties position it as a key player in addressing various health challenges related to inflammation, neurodegeneration, and cardiovascular disease. As further studies continue to uncover its potential benefits,1,3-Didocosahexaenoyl Glycerol is poised to make significant contributions to both scientific understanding and medical innovation.